Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC0015419 Indole-6-carboxaldehyde 1196-70-9 C9H7NO
VC0015974 [(2R,3S,4R,5R,6S)-3,4-Bis(acetyloxy)-5-acetamido-6-(2-nitrophenoxy)oxan-2-yl]methyl acetate 13089-26-4 C20H24N2O11
VC0015423 Ethyl 2-Acetoxy-2-(diethoxyphosphoryl)acetate 162246-77-7 C10H19O7P
VC0015434 (-)-(3S)-3-{[tert-Butyl(dimethyl)silyl]oxy}dihydrofuran-2(3H)-one 164264-14-6 C10H20O3Si
VC0015425 2-Bromo-1-pyridin-1-ium-3-ylethanone;bromide 17694-68-7 C7H7Br2NO
VC0015971 (2Z,4E,6Z,8E)-9-(3-Hydroxy-2,6,6-trimethylcyclohexen-1-yl)-3,7-dimethylnona-2,4,6,8-tetraenal 18344-42-8 C₂₀H₂₈O₂
VC0015963 5-epi-Isofagomine 202979-51-9 C6H13NO3
VC0015430 Tri-N-butyl[(2-methyl-1,3-thiazol-4-yl)methyl]phosphonium Chloride 211919-65-2 C17H33ClNPS
VC0015972 2-Amino-5-ureido-4,6-pyrimidinedione 21823-25-6 C5H7N5O3
VC0015975 2-Methoxy-4-aminobenzoic Acid 2486-80-8 C8H9NO3
VC0015976 N-(p-Nitrophenyl)-2,2,2-trifluoroacetamide 404-27-3 C8H5F3N2O3
VC0015973 Diethyl Ureidomalonate 500880-58-0 C8H14N2O5
VC0015435 (3S)-3-Hydroxydihydrofuran-2(3H)-one 52079-23-9 C4H6O3
VC0015433 6-Methyl-1,4-naphthoquinone 605-93-6 C11H8O2
VC0015424 2-Chloro-5-nitrophenol 619-10-3 C6H4ClNO3
VC0015977 4-Nitrobiphenyl-2’,3’,4’,5’,6’-d5 64421-02-9 C12H9NO2
VC0015418 N-Propionyl Phenothiazine 6622-75-9 C15H13NOS
VC0015969 2,5-Dioxopyrrolidin-1-yl 4-(methylsulfonylthio)butanoate 690632-55-4 C9H13NO6S2
VC0015432 [(4S)-2,2-Dimethyl-5-oxo-1,3-dioxolan-4-yl]acetic Acid 73991-95-4 C7H10O5
VC0015967 (2,5-Dioxopyrrolidin-1-yl) 6-methylsulfonylsulfanylhexanoate 76078-81-4 C11H17NO6S2
VC0015431 4-Chloromethyl-2-methyl-1,3-thiazole, Hydrochloride 77470-53-2 C5H7Cl2NS
VC0015966 N-Succinimidyloxycarbonylheptyl Methanethiosulfonate 887407-50-3 C13H21NO6S2
VC0015968 N-Succinimidyloxycarbonylpentadecyl Methanethiosulfonate 887407-52-5 C21H37NO6S2
VC0015970 N-Succinimidyloxycarbonylundecyl Methanethiosulfonate 887407-54-7 C17H29NO6S2
VC0015416 1-(10H-Phenothiazin-2-yl)propan-1-one 92-33-1 C15H13NOS